molecular formula C20H24N6O4S B2451964 4-(N,N-dimethylsulfamoyl)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide CAS No. 1005978-09-5

4-(N,N-dimethylsulfamoyl)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

Cat. No. B2451964
M. Wt: 444.51
InChI Key: YROQNDNBJMDUSN-UHFFFAOYSA-N
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Description

4-(N,N-dimethylsulfamoyl)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C20H24N6O4S and its molecular weight is 444.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

  • Insecticidal and Antibacterial Potential : Deohate and Palaspagar (2020) synthesized pyrimidine linked pyrazole heterocyclic compounds, similar in structure to the chemical , and evaluated them for insecticidal and antibacterial potential. These compounds showed activity against Pseudococcidae insects and selected microorganisms, indicating their potential use in developing new insecticides and antibacterial agents (Deohate & Palaspagar, 2020).

  • Anticancer and Anti-Inflammatory Agents : Abu‐Hashem and Aly (2017) reported the synthesis of novel benzotriazepine, thienopyrimidine, oxadiazole, and thiophene derivatives, showcasing cytotoxic activity against tumor cells. This research underscores the potential of these compounds in cancer therapy (Abu‐Hashem & Aly, 2017).

  • Anti-Influenza Virus Activity : Hebishy et al. (2020) explored the antiavian influenza virus activity of benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant antiviral activities. This highlights the potential application in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020).

Chemical Synthesis and Characterization

  • Microwave-Mediated Synthesis : Darweesh et al. (2016) utilized microwave-mediated synthesis to create benzothiazole- and benzimidazole-based heterocycles. The efficient synthesis methods can facilitate the production of compounds for research and industrial applications (Darweesh, Mekky, Salman, & Farag, 2016).

  • Crystal Structure Analysis : Kranjc et al. (2012) focused on the crystal structures of methyl 3-(benzoylamino)-6-methyl-2-oxo-2H-pyran-5-carboxylate and related compounds, providing insights into the molecular interactions that could influence the development of new pharmaceuticals (Kranjc, Juranovič, Kočevar, & Perdih, 2012).

properties

IUPAC Name

4-(dimethylsulfamoyl)-N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N6O4S/c1-6-16-13(3)21-20(23-19(16)28)26-17(11-12(2)24-26)22-18(27)14-7-9-15(10-8-14)31(29,30)25(4)5/h7-11H,6H2,1-5H3,(H,22,27)(H,21,23,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YROQNDNBJMDUSN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N6O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

444.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(N,N-dimethylsulfamoyl)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

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